Zirconium nitride
Cat. No. B1213155
CAS RN:
25658-42-8
M. Wt: 105.23 g/mol
InChI Key: ZVWKZXLXHLZXLS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Zirconium Nitride (ZrN) is a hard refractory ceramic material . It has excellent erosion resistance and exhibits high hardness, good lubricity, and ductility . These properties make it an attractive coating material . It takes the form of a yellow crystalline powder or an attractive pale golden colored coating .
Synthesis Analysis
Zirconium nitride nanofibers were synthesized by an electrospinning method combined with a carbon thermal reduction nitridation process . The raw materials used were zirconium chloride octahydrate and polyvinylpyrrolidone . Another synthesis method involves thermal nitridation of zirconia using ammonia and methane .Chemical Reactions Analysis
Zirconium Nitride has been found to be a promising material for clean energy reactions . Surface analysis revealed that ZrN has a very thin layer of HO when it is undergoing Oxygen Reduction Reaction (ORR). This thin layer helps molecules stick to it in a way that is beneficial for the ORR .Physical And Chemical Properties Analysis
ZrN has a room-temperature electrical resistivity of 12.0 µΩ·cm, a temperature coefficient of resistivity of 5.6·10 −8 Ω·cm/K, a superconducting transition temperature of 10.4 K, and a relaxed lattice parameter of 0.4575 nm . The hardness of single-crystal ZrN is 22.7±1.7 GPa and the elastic modulus is 450 GPa .Scientific Research Applications
Microwave Absorption
- Scientific Field: Materials Science .
- Application Summary: Zirconium nitride nanofibers have been synthesized for their potential as novel transition metal nitride microwave absorption materials .
- Methods of Application: The nanofibers were synthesized by an electrospinning method combined with a carbon thermal reduction nitridation process . The phase composition, morphology, and pore structure of the nanofibers were analyzed using various techniques such as XRD, XPS, SEM, TEM, and BET .
- Results: The nanofibers exhibited excellent microwave absorption performance, achieving an optimum reflection loss of -55.11 dB at a thickness of 1.55 mm with an effective absorption bandwidth of 3.51 GHz when the filler loading is 35 wt% .
Coating Applications
- Scientific Field: Material Engineering .
- Application Summary: Zirconium-based coatings, including Zr-nitride, have found important uses ranging from functional deposits on carbon fibers, field emitters, nuclear fuel particles, and dental and body implants to protective layers on tool bits .
- Methods of Application: The coatings are synthesized using various processing techniques .
- Results: The coatings exhibit a range of useful properties such as high hardness, high-temperature stability, biocompatibility, and good resistance to wear, erosion, corrosion, and oxidation .
Nuclear Applications
- Scientific Field: Nuclear Engineering .
- Application Summary: Silicon nitride and zirconium nitride have been proposed as potential materials for multiple nuclear applications .
- Methods of Application: The specific methods of application are not detailed in the source .
- Results: The behavior of these materials under irradiation remains limited .
Future Directions
Zirconium Nitride has shown promise in the field of clean energy. Researchers have proposed a framework that will help future designs for transition metal nitrides, paving a path for generating cleaner energy . This framework could also be extended to study other industrially significant reactions, such as the oxygen evolution reaction .
properties
IUPAC Name |
azanylidynezirconium |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/N.Zr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVWKZXLXHLZXLS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
N#[Zr] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
ZrN, NZr |
Source
|
| Record name | zirconium nitride | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Zirconium_nitride | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2067119 |
Source
|
| Record name | Zirconium nitride (ZrN) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2067119 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
105.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Yellow to brown odorless powder; [Alfa Aesar MSDS] Insoluble in water; [Wikipedia] |
Source
|
| Record name | Zirconium nitride | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/18750 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Product Name |
Zirconium nitride | |
CAS RN |
25658-42-8, 12033-93-1 |
Source
|
| Record name | Zirconium nitride (ZrN) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=25658-42-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Zirconium nitride (Zr3N4) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=12033-93-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Zirconium nitride (ZrN) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0025658428 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Zirconium nitride (ZrN) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Zirconium nitride (ZrN) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2067119 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Zirconium nitride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.042.864 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Citations
For This Compound
6,760
Citations
… For this investigation, the color of zirconium nitride and titanium nitride thin films is dominated by the free-carrier absorption mechanism. In the visible region, the optical properties of ZrN …
Number of citations: 266
www.sciencedirect.com
Recently, transition metal nitrides received attention as potential alternative materials for plasmonics due to their high electron conductivity and mobility, high melting point, chemical and …
Number of citations: 49
www.sciencedirect.com
… Here we show that nanoparticulate zirconium nitride (ZrN) can replace and even surpass Pt as a catalyst for ORR in alkaline environments. As-synthesized ZrN nanoparticles (NPs) …
Number of citations: 284
www.nature.com
… observed composition of the insulating zirconium nitride is close to the ratio 3/4 for [Zr]/[N], we will denote it as Zr3N&. The structure is not known in detail, but should be closely related to …
Number of citations: 104
journals.aps.org
The first layered nitride superconductor is reported! The intercalation of lithium into the layered compound β‐ZrNCl (which is shown on the inside front cover of this issue) results in …
Number of citations: 241
onlinelibrary.wiley.com
Friction and wear behavior of TiN, ZrN and CrN coatings in contact with Inconel (trademark of the International Nickel Co., Inc.) 718 were investigated using a ring-on-disc test machine …
Number of citations: 156
www.sciencedirect.com
… bias voltage effect on the properties of zirconium nitride films, such as structure, morphology, … Optical properties close to those of bulk zirconium nitride are obtained for films deposited …
Number of citations: 116
www.sciencedirect.com
… )-2,4,6-trimethylanilide)), along with the zirconium nitride complex {(PN) 2 Zr≡N[μ 2 -Li(THF)]} … The challenge in accessing a multiply bonded zirconium nitride moiety is attributed to both …
Number of citations: 19
pubs.acs.org
A polycrystalline sample of zirconium nitride was prepared and the thermal and electrical properties were measured from room temperature to about 1273K. The electrical conductivity is …
Number of citations: 63
www.sciencedirect.com
… The latter underwent subsequent phase separation and crystallization processes to deliver nanoscaled zirconium nitride (ZrN) clusters distributed in a Si 3 N 4 matrix. At each stage of …
Number of citations: 4
www.sciencedirect.com
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